(2,3-dimethoxyphenyl)(1-ethyl-1H-imidazol-2-yl)methanol

• IUPAC Name: (2,3-dimethoxyphenyl)-(1-ethylimidazol-2-yl)methanol
• InChI: InChI=1S/C14H18N2O3/c1-4-16-9-8-15-14(16)12(17)10-6-5-7-11(18-2)13(10)19-3/h5-9,12,17H,4H2,1-3H3
• InChI Key: HJHVGCGDAJCGMZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1C(C2=C(C(=CC=C2)OC)OC)O
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

(2,3-dimethoxyphenyl)(1-ethyl-1H-imidazol-2-yl)methanol, also known as DIME, is a chemical compound that has gained significant attention in recent years due to its potential application in scientific research. This compound is a derivative of the widely used drug, ibogaine, which is known for its psychoactive effects. However, DIME is not a psychoactive substance and is being investigated for its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of (2,3-dimethoxyphenyl)(1-ethyl-1H-imidazol-2-yl)methanol is not fully understood. However, it has been suggested that (2,3-dimethoxyphenyl)(1-ethyl-1H-imidazol-2-yl)methanol may act by modulating the activity of certain receptors in the brain, including the NMDA receptor and the sigma-1 receptor.
Biochemical and Physiological Effects:
(2,3-dimethoxyphenyl)(1-ethyl-1H-imidazol-2-yl)methanol has been found to have a number of biochemical and physiological effects. It has been shown to increase levels of certain neurotransmitters in the brain, including dopamine and serotonin. In addition, (2,3-dimethoxyphenyl)(1-ethyl-1H-imidazol-2-yl)methanol has been found to increase levels of brain-derived neurotrophic factor (BDNF), a protein that is essential for the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using (2,3-dimethoxyphenyl)(1-ethyl-1H-imidazol-2-yl)methanol in lab experiments is that it is relatively easy to synthesize and purify. In addition, (2,3-dimethoxyphenyl)(1-ethyl-1H-imidazol-2-yl)methanol is not a psychoactive substance, which makes it easier to work with in the lab. However, one limitation of using (2,3-dimethoxyphenyl)(1-ethyl-1H-imidazol-2-yl)methanol in lab experiments is that its exact mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy.

Future Directions

There are a number of future directions for research on (2,3-dimethoxyphenyl)(1-ethyl-1H-imidazol-2-yl)methanol. One area of research is the development of (2,3-dimethoxyphenyl)(1-ethyl-1H-imidazol-2-yl)methanol derivatives with improved therapeutic properties. Another area of research is the investigation of the potential use of (2,3-dimethoxyphenyl)(1-ethyl-1H-imidazol-2-yl)methanol in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Finally, further research is needed to fully understand the mechanism of action of (2,3-dimethoxyphenyl)(1-ethyl-1H-imidazol-2-yl)methanol and its potential therapeutic applications.
In conclusion, (2,3-dimethoxyphenyl)(1-ethyl-1H-imidazol-2-yl)methanol is a chemical compound that has gained significant attention in recent years due to its potential therapeutic properties. It has been found to have anti-inflammatory and analgesic properties, as well as neuroprotective properties. While there are still many unanswered questions about the mechanism of action of (2,3-dimethoxyphenyl)(1-ethyl-1H-imidazol-2-yl)methanol, its potential applications in scientific research make it a promising area of investigation for the future.

Synthesis Methods

The synthesis of (2,3-dimethoxyphenyl)(1-ethyl-1H-imidazol-2-yl)methanol involves the reaction of 2,3-dimethoxybenzaldehyde with 1-ethyl-1H-imidazole-2-carbaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then further reacted with a suitable acid to obtain the final product, (2,3-dimethoxyphenyl)(1-ethyl-1H-imidazol-2-yl)methanol.

Scientific Research Applications

(2,3-dimethoxyphenyl)(1-ethyl-1H-imidazol-2-yl)methanol has been found to have potential applications in scientific research. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. In addition, (2,3-dimethoxyphenyl)(1-ethyl-1H-imidazol-2-yl)methanol has been found to have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.